Cas no 72943-20-5 (1-Propanesulfonic acid,3-(phenylamino)-)

• Product Name: 1-Propanesulfonic acid,3-(phenylamino)-
• CAS No: 72943-20-5
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 569139
• PubChem ID: 3018384
• Update Time: 2025-04-19

1-Propanesulfonic acid,3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,3-(phenylamino)-
• 3-anilinopropane-1-sulfonic acid
• 3-anilinopropanesulphonic acid
• 3-(phenylamino)propane-1-sulfonic acid
• 3-anilino-1-propanesulfonic acid
• SCHEMBL246721
• NS00060066
• AKOS024333984
• EINECS 277-117-0
• (3-sulfopropyl)aniline
• 72943-20-5
• DTXSID90993715

• Inchi： 1S/C9H13NO3S/c11-14(12,13)8-4-7-10-9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,11,12,13)
• InChI Key： NYLUYMWPXIIXDX-UHFFFAOYSA-N
• SMILES： S(CCCNC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 215.06169
• Monoisotopic Mass: 215.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.341
• Refractive Index: 1.596
• PSA: 66.4